Cas no 868948-56-5 (2-(Bromomethyl)-3-methylpyrazine)

2-(Bromomethyl)-3-methylpyrazine structure
868948-56-5 structure
Product Name:2-(Bromomethyl)-3-methylpyrazine
CAS No:868948-56-5
MF:C6H7BrN2
MW:187.037180185318
CID:1095252
PubChem ID:73554762
Update Time:2025-04-20

2-(Bromomethyl)-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-(Bromomethyl)-3-methylpyrazine
    • 868948-56-5
    • EN300-1913913
    • DB-422260
    • Inchi: 1S/C6H7BrN2/c1-5-6(4-7)9-3-2-8-5/h2-3H,4H2,1H3
    • InChI Key: KNPMEBTWSKNJRF-UHFFFAOYSA-N
    • SMILES: BrCC1C(C)=NC=CN=1

Computed Properties

  • Exact Mass: 185.97926g/mol
  • Monoisotopic Mass: 185.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 25.8Ų

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